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molecular formula C8H4Cl2N2O2 B3109653 5,7-dichloroquinazoline-2,4(1H,3H)-dione CAS No. 174565-53-8

5,7-dichloroquinazoline-2,4(1H,3H)-dione

Cat. No. B3109653
CAS RN: 174565-53-8
M. Wt: 231.03 g/mol
InChI Key: VTGDEPGOGCLOBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05688803

Procedure details

A mixture of 2 g (10 mmol) of 2-amino-4,6-dichlorobenzoic acid and 1.6 g (30 mmol) of urea was heated to 160° C. for 2 hrs. and at 180° C. for a further 2 hrs. The resulting brown mass was triturated with 200 ml of methanol, filtered off and dried in a vacuum. 880 mg (40%) of 5,7-dichloro-1,2,3,4-tetrahydroquinazoline-2,4-dione were obtained as beige crystals;
Name
2-amino-4,6-dichlorobenzoic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
urea
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
5,7-dichloro-1,2,3,4-tetrahydroquinazoline-2,4-dione
Yield
40%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:10]=[C:9]([Cl:11])[CH:8]=[C:7]([Cl:12])[C:3]=1[C:4](O)=[O:5].[NH2:13][C:14](N)=[O:15]>>[Cl:12][C:7]1[CH:8]=[C:9]([Cl:11])[CH:10]=[C:2]2[C:3]=1[C:4](=[O:5])[NH:13][C:14](=[O:15])[NH:1]2

Inputs

Step One
Name
2-amino-4,6-dichlorobenzoic acid
Quantity
2 g
Type
reactant
Smiles
NC1=C(C(=O)O)C(=CC(=C1)Cl)Cl
Name
urea
Quantity
1.6 g
Type
reactant
Smiles
NC(=O)N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
160 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resulting brown mass was triturated with 200 ml of methanol
FILTRATION
Type
FILTRATION
Details
filtered off
CUSTOM
Type
CUSTOM
Details
dried in a vacuum

Outcomes

Product
Details
Reaction Time
 2 h
Name
5,7-dichloro-1,2,3,4-tetrahydroquinazoline-2,4-dione
Type
product
Smiles
ClC1=C2C(NC(NC2=CC(=C1)Cl)=O)=O
Measurements
Type Value Analysis
AMOUNT: MASS 880 mg
YIELD: PERCENTYIELD 40%
YIELD: CALCULATEDPERCENTYIELD 38.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.